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Compound of Interest

Compound Name: N-(2-Phenoxyethyl)propylamine

CAS No.: 55246-89-4

Cat. No.: B8747312

Get Quote

Part 1: Executive Summary & Physicochemical
Profile
Compound Identity: N-(2-Phenoxyethyl)propylamine Chemical Formula:

Class: Secondary Amine / Phenoxyethyl Derivative[1]

The Core Metric: Acid Dissociation Constant (pKa)
For researchers in medicinal chemistry and formulation science, the pKa of N-(2-
Phenoxyethyl)propylamine is the critical determinant of its ionization state at physiological

pH.[1] Unlike simple dialkylamines (pKa ~10.5–11.0), this compound exhibits a suppressed

pKa due to the proximal ether oxygen.[1]
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Parameter Value / Range Confidence Level Source / Rationale

Predicted pKa

(Aqueous)
9.0 ± 0.3 High

SAR Extrapolation

(See Mechanistic

Analysis)

Primary Analog pKa 8.18 Experimental
2-Phenoxyethylamine

[1]

Tertiary Analog pKa 8.80 Predicted
N,N-Dimethyl-2-

phenoxyethylamine [2]

LogP (Estimated) 2.2 – 2.5 Medium
Fragment-based

prediction

Physiological State

(pH 7.4)

>97% Ionized

(Cationic)
High

Henderson-

Hasselbalch

Calculation

Senior Scientist Insight: Do not rely on the standard "amine pKa = 10.5" rule of thumb here. The

-oxygen atom exerts a strong inductive electron-withdrawing effect (

), significantly reducing the electron density on the nitrogen atom and destabilizing

the conjugate acid, thereby lowering the pKa by approximately 1.5–2.0 log units.[1]

Part 2: Mechanistic Analysis & Theoretical
Underpinning
To understand the acidity of the conjugate acid (

), we must analyze the electronic environment of the nitrogen center.[1]

The -Heteroatom Effect
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In a standard propyl-alkyl amine, the alkyl chains are electron-donating (

), stabilizing the positive charge on the ammonium form (

).[1] However, N-(2-Phenoxyethyl)propylamine contains a phenoxy group separated by an
ethylene linker.[1]

Inductive Withdrawal: The oxygen atom at the

-position pulls electron density through the

-bond framework.

Result: The nitrogen lone pair is less available for protonation (lower basicity), and the

protonated form is more acidic (lower pKa).[1]

Comparative SAR Logic
Reference 1 (Primary Amine): 2-Phenoxyethylamine has a reported pKa of 8.18.[1][2]

Reference 2 (Secondary Substitution): Converting a primary amine (

) to a secondary amine (

) typically increases the pKa by 0.5 – 1.0 units due to the added electron-donating propyl
group and improved solvation of the cation in some steric regimes.[1]

Conclusion: We project the pKa of the secondary variant to rise to approximately 8.8 – 9.2.
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Part 3: Experimental Protocol (Self-Validating
System)
Since this compound is lipophilic (predicted LogP > 2), a standard aqueous titration may fail

due to precipitation of the neutral species near the pKa.[1] The following Yasuda-Shedlovsky

Extrapolation Method is the gold standard for such amines.

Method: Potentiometric Titration in Mixed Solvents[1]
Objective: Determine thermodynamic aqueous pKa (

) by extrapolating from organic-aqueous mixtures.

Reagents & Equipment[1]
Compound: ~50 mg N-(2-Phenoxyethyl)propylamine (pure oil/solid).

Solvent: Methanol (HPLC Grade) and Carbonate-free distilled water.

Titrant: 0.1 M KOH (standardized).

Background Electrolyte: 0.1 M KCl (to maintain constant ionic strength).

Apparatus: Automated Potentiometric Titrator (e.g., Mettler Toledo or Metrohm) with a Ross

combination pH electrode.

Step-by-Step Workflow
Preparation of Solvent Ratios: Prepare three titration vessels with the following solvent ratios

(v/v Methanol:Water):

Sample A: 30:70

Sample B: 40:60

Sample C: 50:50

Sample Dissolution: Dissolve
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M of the amine hydrochloride salt in each vessel. If starting with the free base, add 1.1
equivalents of HCl to fully protonate it (

).[1]

Titration: Titrate with 0.1 M KOH under nitrogen purge (to exclude

) at

. Record pH vs. Volume until pH > 11.

Data Processing (The Validation Loop):

Calculate the apparent pKa (

) for each methanol fraction using the Bjerrum difference plot or Gran plot methods.[1]

Self-Validation Check: The titration curve must show a sharp inflection point. If the curve is

noisy or drifts, electrode clogging by the precipitating amine is likely—switch to higher

methanol content (e.g., 60%).[1]

Extrapolation (Yasuda-Shedlovsky Equation): Plot

against

(inverse dielectric constant of the mix).[1]

[1]
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Part 4: Implications for Drug Development
Solubility & Formulation
At pH 9.0 (predicted pKa), the compound exists in a 50:50 equilibrium of cation:neutral species.

[1]
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Salt Selection: To ensure stable solid dosage forms, synthesize the Hydrochloride or

Fumarate salt. These will maintain the pH of the micro-environment < 6.0 upon dissolution,

ensuring high solubility.

Free Base Handling: The free base will be an oil or low-melting solid prone to oxidation.

Store under Argon.

Lysosomal Trapping
With a pKa ~9.0 and moderate lipophilicity, this amine is a prime candidate for lysosomal

trapping.

Mechanism: The neutral amine permeates the cell membrane. Upon entering the acidic

lysosome (pH ~5.0), it becomes 99.99% protonated (

) and cannot diffuse back out.[1]

Impact: This can lead to high volume of distribution (

) and potential phospholipidosis in toxicology studies.[1]

References
GuideChem. (2024).[1] 2-Phenoxyethylamine Chemical Properties and pKa Data. Retrieved

from [1]

ChemicalBook. (2024).[1] Dimethyl(2-phenoxyethyl)amine Predicted Properties. Retrieved

from [1]

Albert, A., & Serjeant, E. P. (1984).[1] The Determination of Ionization Constants: A

Laboratory Manual. Chapman and Hall. (Standard reference for potentiometric protocols).

Avdeef, A. (2012).[1][3] Absorption and Drug Development: Solubility, Permeability, and

Charge State. Wiley-Interscience. (Source for Yasuda-Shedlovsky extrapolation).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://analytical.chem.ut.ee/databases/pka-values/
https://www.guidechem.com/encyclopedia/2-phenoxyethylamine-dic9347.html
https://uregina.scholaris.ca/server/api/core/bitstreams/328442be-9c48-4406-b5cc-eef2ebfd58d6/content
https://www.benchchem.com/product/b8747312/docs#comprehensive-technical-guide-pka-characterization-of-n-2-phenoxyethyl-propylamine-1
https://www.benchchem.com/product/b8747312/docs#comprehensive-technical-guide-pka-characterization-of-n-2-phenoxyethyl-propylamine-1
https://www.benchchem.com/product/b8747312/docs#comprehensive-technical-guide-pka-characterization-of-n-2-phenoxyethyl-propylamine-1
https://www.benchchem.com/product/b8747312/docs#comprehensive-technical-guide-pka-characterization-of-n-2-phenoxyethyl-propylamine-1
https://www.benchchem.com/product/b8747312?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8747312?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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